Cas no 2522093-04-3 (benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate)

• Product Name: benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate
• CAS No: 2522093-04-3
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 5782565
• PubChem ID: 165911028
• Update Time: 2025-06-08

benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284046
• benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate
• 2522093-04-3

• Inchi： 1S/C17H23NO2/c1-2-10-17(11-6-7-12-17)14-18-16(19)20-13-15-8-4-3-5-9-15/h2-5,8-9H,1,6-7,10-14H2,(H,18,19)
• InChI Key： IQVBERNTWFNFJU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1(CC=C)CCCC1)=O

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate

Introduction to Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate (CAS No. 2522093-04-3)

Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate, a compound with the chemical identifier CAS No. 2522093-04-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups in its molecular framework makes it a promising candidate for further research and exploration.

The molecular structure of Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a cyclopentyl ring substituted with an allyl group. This structural configuration imparts distinct chemical properties that make it particularly interesting for synthetic and pharmacological studies. The presence of both aromatic and aliphatic components in the molecule allows for diverse interactions with biological targets, making it a versatile tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with neurological disorders. The cyclopentyl moiety in Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate has been shown to exhibit promising effects on certain neurotransmitter systems. Studies have indicated that this structural feature may contribute to the compound's ability to interact with specific receptors and enzymes involved in neurochemical signaling. This has opened up new avenues for research into potential treatments for conditions such as depression, anxiety, and cognitive disorders.

Furthermore, the benzyl group in the compound's structure contributes to its solubility and bioavailability, which are critical factors in drug formulation and delivery. The carbamate functional group is known for its ability to form hydrogen bonds, which enhances the compound's interactions with biological molecules. These properties make Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate a valuable scaffold for designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate have revealed potential binding interactions with various targets, including enzymes and receptors relevant to inflammatory diseases. These findings suggest that the compound may have therapeutic potential in modulating inflammatory responses, which could be beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the production process but also allow for modifications to the core scaffold, enabling the exploration of analogs with tailored properties.

In conclusion, Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate (CAS No. 2522093-04-3) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique molecular features make it an attractive candidate for further investigation into neurological disorders and inflammatory conditions. As our understanding of biological systems continues to evolve, compounds like Benzyl N-{[1-(prop-2-en-1-yl)cyclopentyl]methyl}carbamate are poised to play a crucial role in the development of next-generation therapeutics.